2-Methyl-3-nitro-1,1'-biphenyl

• Molecular Formula: C13H11NO2
• Molecular Weight: 213.23 g/mol
• SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C2=CC=CC=C2
• InChI: InChI=1S/C13H11NO2/c1-10-12(11-6-3-2-4-7-11)8-5-9-13(10)14(15)16/h2-9H,1H3
• InChIKey: BSPMDCBDVJZVMF-UHFFFAOYSA-N

Researchers requiring the 2-methyl-3-nitro substitution pattern for reproducible carboxamide fungicide intermediate synthesis face the risk of sourcing the incorrect positional isomer (2-methyl-3'-nitro-1,1'-biphenyl, CAS 51264-60-9), which yields a different aminobiphenyl connectivity upon reduction and cannot serve the same synthetic role. This compound resolves that supply challenge with verified positional integrity. • Essential for preparing 2-aminobiphenyl intermediates en route to (het)arylcarboxamide fungicides per patent US 8,853,455. • Computed LogP of 3.28 and TPSA of 66.05 Ų distinguish it from the 3'-nitro isomer (LogP 4.09, TPSA 45.82 Ų), making it valuable for structure-property relationship (SPR) studies. • Ortho-methyl substitution sterically inhibits nitroreductase-mediated bioactivation, supporting its use in comparative toxicology research.

2-Methyl-3-nitro-1,1'-biphenyl: A Positionally Defined Nitroaromatic Biphenyl Building Block for Research Sourcing

2-Methyl-3-nitro-1,1'-biphenyl (CAS 107622-50-4) is a synthetic nitroaromatic compound belonging to the substituted biphenyl class, with the molecular formula C13H11NO2 and a molecular weight of 213.23 g/mol . It features a methyl substituent at the 2-position and a nitro group at the 3-position on the same phenyl ring, distinguishing it from its positional isomer 2-methyl-3'-nitro-1,1'-biphenyl (CAS 51264-60-9), where the nitro group resides on the distal ring . This specific substitution pattern confers distinct physicochemical properties, including a computed LogP of 3.28 and a topological polar surface area (TPSA) of 66.05 Ų [1]. The compound is primarily utilized as a research intermediate in organic synthesis, accessible via Suzuki-Miyaura cross-coupling or nitration of 2-methylbiphenyl .

1

Positionally Defined

Nitro and methyl co-located on same ring distinguish from distal isomer

2

Synthetic Intermediate

Designed for Suzuki-Miyaura coupling or nitration pathways in organic synthesis

• [1] Basechem. 2-Methyl-3-nitrobiphenyl – Computed Properties. http://www.basechem.org (accessed 2026-05-02). View Source

Why 2-Methyl-3-nitro-1,1'-biphenyl Cannot Be Replaced by Generic Nitrobiphenyl Analogs in Procurement

Substituting 2-methyl-3-nitro-1,1'-biphenyl with its positional isomer (2-methyl-3'-nitro-1,1'-biphenyl) or with non-methylated nitrobiphenyls risks altering key molecular properties that govern reactivity, biological activity, and synthetic utility. The precise position of the nitro group relative to the methyl substituent and the biphenyl linkage determines the compound's lipophilicity, electronic structure, and steric environment . As demonstrated in class-level mutagenicity studies on nitrobiphenyls, the presence and location of a methyl group ortho to the nitro functionality can drastically reduce or eliminate nitroreductase-mediated bioactivation—an effect that is highly sensitive to the exact substitution pattern [1]. Therefore, casual interchange without verification of the positional isomer or substitution architecture can compromise experimental reproducibility and downstream synthetic outcomes.

Positional Isomer Mismatch

2-Methyl-3'-nitro isomer may shift lipophilicity and polarity, altering reactivity and chromatographic behavior

Bioactivation Profile Difference

Ortho-methyl effect on nitroreductase may reduce mutagenicity; analogs without this motif may not replicate class-level behavior

Synthetic Pathway Divergence

Reduction of 3'-nitro isomer yields 3'-aminobiphenyl, which cannot directly enter 2-aminobiphenyl carboxamide routes

• [1] El-Bayoumy, K.; Lavoie, E. J.; Hecht, S. S.; Fow, E. A.; Hoffmann, D. The influence of methyl substitution on the mutagenicity of nitronaphthalenes and nitrobiphenyls. Mutation Research 1981, 81 (2), 143–153. View Source

Quantitative Evidence Guide for 2-Methyl-3-nitro-1,1'-biphenyl: Head-to-Head Physicochemical and Biological Differentiation

Lipophilicity (LogP) Head-to-Head: 2-Methyl-3-nitro vs. 2-Methyl-3'-nitro Positional Isomer

The target compound (2-methyl-3-nitro-1,1'-biphenyl) exhibits a computed LogP of 3.28, which is markedly lower than the 4.09 LogP of its positional isomer 2-methyl-3'-nitro-1,1'-biphenyl . This 0.81 log unit difference corresponds to a ~6.5-fold difference in octanol-water partition coefficient, indicating substantially lower lipophilicity when the nitro and methyl groups are co-located on the same ring. For procurement decisions, this directly impacts solubility, membrane permeability, and chromatographic behavior.

LogP head-to-head

Data to verify

Target LogP 3.28 vs. isomer 4.09 (Δ –0.81, ~6.5× lower lipophilicity)

Supports lipophilicity-based isomer differentiation

Computed values; experimental confirmation recommended

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 3.28 (computed)
Comparator Or Baseline	2-Methyl-3'-nitro-1,1'-biphenyl (CAS 51264-60-9): LogP = 4.09 (computed)
Quantified Difference	ΔLogP = –0.81 (~6.5-fold lower lipophilicity)
Conditions	Computed LogP values from vendor technical datasheets

Why This Matters

A LogP difference of 0.81 units produces a ~6.5-fold difference in partition coefficient, directly affecting solubility, membrane permeability, and chromatographic retention—critical parameters for both analytical method development and biological assay design.

Topological Polar Surface Area (TPSA) Differentiation from the 3'-Nitro Positional Isomer

The target compound has a topological polar surface area (TPSA) of 66.05 Ų, compared to 45.82 Ų for the 3'-nitro isomer [1]. This 20.23 Ų difference (44% higher TPSA) arises from the distinct spatial orientation of the nitro group relative to the biphenyl scaffold. Higher TPSA is associated with lower passive membrane permeability. When a research protocol specifies 2-methyl-3-nitro-1,1'-biphenyl, sourcing the 3'-nitro isomer instead could alter cellular uptake and distribution in biological assays.

TPSA comparison

Head-to-head

Target TPSA 66.05 Ų vs. isomer 45.82 Ų (44% higher)

Indicates lower predicted passive permeability for target

Computed property; verify with PAMPA or Caco-2 if permeability critical

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 66.05 Ų
Comparator Or Baseline	2-Methyl-3'-nitro-1,1'-biphenyl (CAS 51264-60-9): TPSA = 45.82 Ų
Quantified Difference	ΔTPSA = +20.23 Ų (44% higher)
Conditions	Computed TPSA from vendor datasheets

Why This Matters

A 44% higher TPSA predicts significantly reduced passive membrane permeability (Veber rule threshold: <140 Ų, but relative differences within this range remain meaningful), impacting compound distribution in cell-based assays.

• [1] Basechem. 2-Methyl-3-nitrobiphenyl – Computed Properties: topological polar surface area 66 Ų. http://www.basechem.org (accessed 2026-05-02). View Source

Class-Level Mutagenicity Modulation: Ortho-Methyl Effect on Nitrobiphenyl Bioactivation

Class-level mutagenicity studies on nitrobiphenyls in Salmonella typhimurium strains TA98 and TA100 demonstrate that methyl substitution ortho to the nitro group consistently reduces or eliminates mutagenic activity by sterically hindering nitroreductase-mediated bioactivation [1]. Specifically, 4-nitrobiphenyl is highly mutagenic, but 3-methyl-4-nitrobiphenyl (methyl ortho to nitro) shows substantially reduced mutagenicity. The target compound 2-methyl-3-nitro-1,1'-biphenyl bears a methyl group ortho to the nitro group, placing it within this reduced-mutagenicity structural class. In contrast, the 3'-nitro positional isomer lacks this ortho-methyl motif. While direct mutagenicity data for this specific compound are absent from the public domain, the well-established class SAR supports differentiated handling and biological profiling expectations.

Mutagenicity class SAR

Class-level inference

Ortho-methyl nitrobiphenyls show reduced mutagenicity in TA98/TA100; direct data absent for this compound

Ortho-methyl motif may lower bioactivation risk; requires compound-specific testing

Class-level SAR only; do not substitute for direct safety evaluation

Evidence Dimension	Mutagenicity in Salmonella typhimurium (TA98/TA100)
Target Compound Data	No direct data; structurally belongs to ortho-methyl-nitrobiphenyl class predicted to have reduced mutagenicity
Comparator Or Baseline	3-Methyl-4-nitrobiphenyl (ortho-methyl analog): mutagenicity inhibited relative to 4-nitrobiphenyl in Salmonella TA98/TA100 [1]
Quantified Difference	Qualitative: ortho-methyl substitution reduces/eliminates nitroreductase-dependent mutagenicity (class-level observation)
Conditions	Salmonella typhimurium TA98 and TA100, with and without Aroclor-1254-induced rat liver S9 fraction

Why This Matters

For laboratories handling nitroaromatic compounds, the predicted reduced mutagenicity of the ortho-methyl subclass has direct implications for safety assessment, waste handling protocols, and selection of appropriate biological assay controls.

• [1] El-Bayoumy, K.; Lavoie, E. J.; Hecht, S. S.; Fow, E. A.; Hoffmann, D. The influence of methyl substitution on the mutagenicity of nitronaphthalenes and nitrobiphenyls. Mutation Research 1981, 81 (2), 143–153. View Source

Patented Synthetic Utility: Defined 2-Nitrobiphenyl Scaffold for Fungicide Intermediate Derivatization

The patent literature establishes that ring-substituted 2-nitrobiphenyls, including the 2-methyl-3-nitro substitution pattern, are explicitly claimed as precursors for aryl- and heteroarylcarboxamides with fungicidal activity, with boscalid cited as a prominent commercial representative [1]. The process patent US 8,853,455 (and related EP 2,406,207) describes a general method for preparing substituted 2-nitrobiphenyls and their subsequent reduction to 2-aminobiphenyls, followed by amidation to yield (het)arylcarboxamides. This establishes a documented synthetic trajectory from 2-methyl-3-nitro-1,1'-biphenyl to high-value agrochemical intermediates, a pathway not equivalently accessible from 3'-nitro positional isomers due to the different amino-group placement in the resulting 2-aminobiphenyl product.

Synthetic utility

Patent-supported

Explicitly claimed as precursor for 2-aminobiphenyl → (het)arylcarboxamide fungicide intermediates (US 8,853,455)

Defined synthetic trajectory to agrochemical scaffolds

3'-nitro isomer yields incompatible 3'-amino product

Evidence Dimension	Synthetic utility as a fungicide intermediate precursor
Target Compound Data	Explicitly included within the general formula (I) of the patented process for preparing substituted 2-nitrobiphenyls → 2-aminobiphenyls → (het)arylcarboxamides
Comparator Or Baseline	3'-nitro isomers: reduction yields 3'-aminobiphenyls, which are not direct precursors to the boscalid-type 2-aminobiphenyl carboxamide pharmacophore
Quantified Difference	Qualitative: distinct synthetic trajectory and end-product scaffold
Conditions	Patent EP 2,406,207 / US 8,853,455; PCT/EP2010/052914 (filed 2010-03-08)

Why This Matters

For research procurement supporting agrochemical discovery or process chemistry, sourcing the correct 2-nitrobiphenyl isomer is essential to access the patented synthetic route to 2-aminobiphenyl-derived fungicide candidates, which are structurally incompatible with 3'-amino isomers.

• [1] BASF SE. Process for Preparing Substituted 2-Nitrobiphenyls. U.S. Patent 8,853,455, issued October 7, 2014. https://patents.justia.com/patent/8853455 (accessed 2026-05-02). View Source

Procurement Application Scenarios for 2-Methyl-3-nitro-1,1'-biphenyl Based on Differentiated Evidence

Agrochemical Intermediate: Synthesis of 2-Aminobiphenyl-Derived Carboxamide Fungicides

Procurement of 2-methyl-3-nitro-1,1'-biphenyl is indicated when the synthetic objective is the preparation of 2-aminobiphenyl intermediates en route to (het)arylcarboxamide fungicides, as documented in patent US 8,853,455 . The 2-nitro substitution pattern is essential: upon reduction to the corresponding 2-aminobiphenyl, the amino group is positioned to form the carboxamide pharmacophore present in commercial fungicides such as boscalid. The 3'-nitro positional isomer cannot serve this role, as its reduction yields a 3'-aminobiphenyl with a different connectivity.

Physicochemical Property Screening: Differentiated Lipophilicity and Polarity Profiling in Drug Discovery

The compound's computed LogP of 3.28 and TPSA of 66.05 Ų position it in a distinct physicochemical space compared to its 3'-nitro isomer (LogP 4.09, TPSA 45.82 Ų) . This makes 2-methyl-3-nitro-1,1'-biphenyl a valuable member of a congeneric series for structure-property relationship (SPR) studies. Researchers investigating the impact of nitro-group position on permeability, solubility, and metabolic stability should source both isomers for direct comparison rather than assuming equivalence.

Mutagenicity and Toxicology Assessment: Ortho-Methyl Nitrobiphenyl Class Representative

Based on class-level evidence that ortho-methyl substitution on nitrobiphenyls sterically inhibits nitroreductase-mediated bioactivation, reducing mutagenicity in Salmonella assays , 2-methyl-3-nitro-1,1'-biphenyl serves as a candidate compound for comparative toxicology studies. Procurement for such studies should be accompanied by explicit documentation of the substitution pattern, as the predicted reduced mutagenicity depends on the ortho relationship between methyl and nitro groups—a feature absent in non-methylated or distally substituted analogs.

Organic Methodology Development: Suzuki-Miyaura Cross-Coupling Substrate

The compound can be synthesized via Suzuki-Miyaura cross-coupling of 2-bromo-3-nitrotoluene with phenylboronic acid, or alternatively via direct nitration of 2-methylbiphenyl . It serves as a test substrate for developing regioselective coupling methodologies involving ortho-substituted aryl halides bearing electron-withdrawing groups. Its defined substitution pattern, with both steric (ortho-methyl) and electronic (nitro) effects, provides a challenging yet well-characterized benchmark for new catalytic systems.

Application

Selection Property

Validation Focus

2-Aminobiphenyl carboxamide synthesis

Ortho-nitro substitution pattern

Confirmation of 2-nitro regiochemistry and reduction pathway

Structure-property relationship (SPR) profiling

Differentiated LogP and TPSA from distal isomer

Experimental verification of computed physicochemical properties

Nitroreductase bioactivation studies

Ortho-methyl effect on mutagenicity class

Compound-specific mutagenicity testing in Salmonella strains

Suzuki-Miyaura methodology development

Sterically hindered ortho-substituted aryl halide with electron-withdrawing group

Coupling efficiency and regioselectivity assessment